Cas no 27032-09-3 ( )

• Product name: &nbsp
• CAS No: 27032-09-3
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 914682
• PubChem ID: 336798

  Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3,4-dimethoxyphenyl)ethylamino]cyclohex-2-en-1-one
• 3-[2-(3,4-Dimethoxyphenyl)ethylamino]-2-cyclohexen-1-on
• 3-< 2-(3,4-Dimethoxyphenyl)ethylamino> -2-cyclohexen-1-on
• 3-Homoveratrylamino-cyclohexen-(2)-on-(1)
• AC1L7KDF
• NSC352105
• DTXSID20319949
• SMR001875026
• NSC-352105
• MLS003171118
• CHEMBL2130761
• 27032-09-3
• &nbsp;

• Inchi： InChI=1S/C16H21NO3/c1-19-15-7-6-12(10-16(15)20-2)8-9-17-13-4-3-5-14(18)11-13/h6-7,10-11,17H,3-5,8-9H2,1-2H3
• InChI Key： ZRGUEBOECAIQTL-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)CCNC2=CC(=O)CCC2)OC

Computed Properties

• Exact Mass: 275.15223
• Monoisotopic Mass: 275.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 437.7°C at 760 mmHg
• Flash Point: 218.5°C
• Refractive Index: 1.549
• PSA: 47.56
• LogP: 2.86370